1-methyl-4-({5-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazol-4-yl}methyl)piperazine

• IUPAC Name: 5-methyl-4-[(4-methylpiperazin-1-yl)methyl]-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole
• InChI: InChI=1S/C17H20F3N3O/c1-12-15(11-23-8-6-22(2)7-9-23)21-16(24-12)13-4-3-5-14(10-13)17(18,19)20/h3-5,10H,6-9,11H2,1-2H3
• InChI Key: CDUNDUKSIJYIOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=CC=C2)C(F)(F)F)CN3CCN(CC3)C
• Molecular Formula: C17H20F3N3O
• Molecular Weight: 339.35 g/mol

Description

Trifluoromethylphenylpiperazine (TFMPP) is a recreational drug of the phenylpiperazine chemical class and is a substituted piperazine. It is usually sold as an alternative to the illicit drug MDMA.

Synthesis Analysis

The synthesis of trifluoromethylpyridines (TFMP) and its derivatives, which are structurally similar to the compound you mentioned, has been a topic of interest in the agrochemical and pharmaceutical industries. The synthesis is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMPP, a compound similar to the one you mentioned, consists of a piperazine ring with a trifluoromethylphenyl group attached. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving trifluoromethylpyridines (TFMP) and its derivatives are complex and varied, depending on the specific compound and reaction conditions.

Physical And Chemical Properties Analysis

TFMPP, a compound similar to the one you mentioned, has a molecular weight of 230.234 g·mol −1. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Mechanism of Action

TFMPP, a compound similar to the one you mentioned, is a serotonergic releasing agent. It is thought that the biological activities of TFMP derivatives are due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

The safety and hazards associated with the use of TFMPP and similar compounds are not fully understood and can vary greatly depending on the specific compound and the context of its use.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.